Cas no 2230803-55-9 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid)
1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid
- 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid
-
- Inchi: 1S/C24H23NO4/c1-2-11-24(22(26)27)12-14-25(15-13-24)23(28)29-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h1,3-10,21H,11-16H2,(H,26,27)
- InChI Key: NOCXFRKABFNAHB-UHFFFAOYSA-N
- SMILES: N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(CC#C)(C(O)=O)CC1
1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM479441-250mg |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid |
2230803-55-9 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM479441-500mg |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid |
2230803-55-9 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM479441-1g |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid |
2230803-55-9 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-1722541-0.05g |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid |
2230803-55-9 | 95% | 0.05g |
$455.0 | 2023-09-20 | |
| Enamine | EN300-1722541-0.1g |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid |
2230803-55-9 | 95% | 0.1g |
$595.0 | 2023-09-20 | |
| Enamine | EN300-1722541-0.25g |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid |
2230803-55-9 | 95% | 0.25g |
$849.0 | 2023-09-20 | |
| Enamine | EN300-1722541-0.5g |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid |
2230803-55-9 | 95% | 0.5g |
$1338.0 | 2023-09-20 | |
| Enamine | EN300-1722541-1.0g |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid |
2230803-55-9 | 95% | 1g |
$1714.0 | 2023-06-04 | |
| Enamine | EN300-1722541-2.5g |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid |
2230803-55-9 | 95% | 2.5g |
$3362.0 | 2023-09-20 | |
| Enamine | EN300-1722541-5.0g |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid |
2230803-55-9 | 95% | 5g |
$4972.0 | 2023-06-04 |
1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid
Professional Introduction to 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic Acid (CAS No. 2230803-55-9)
1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid, with the CAS number 2230803-55-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine core functionalized with a fluorenylmethoxycarbonyl group and a propargyl moiety. The unique combination of these structural elements imparts distinct chemical and pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents.
The piperidine ring is a common pharmacophore in drug design due to its ability to interact favorably with biological targets such as enzymes and receptors. Its structural flexibility and capacity to adopt multiple conformations make it an ideal candidate for modulating biological activity. In this compound, the piperidine ring is further modified by the introduction of a propargyl group, which introduces a terminal alkyne functionality. This alkyne can serve as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological properties.
The presence of the fluorenylmethoxycarbonyl (Fmoc) group in the molecule is particularly noteworthy. The Fmoc moiety is widely used in peptide synthesis as an protecting group for amino acids. However, its incorporation into small molecules like this one suggests potential applications in drug discovery beyond peptide chemistry. The Fmoc group can influence the solubility, stability, and metabolic profile of the compound, making it an important factor to consider in its development as a lead compound.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Piperidine derivatives, in particular, have been extensively studied for their potential as kinase inhibitors, G protein-coupled receptor modulators, and other therapeutic applications. The current compound exemplifies the ongoing effort to explore novel heterocyclic scaffolds that can enhance drug efficacy and selectivity. Its unique structural features position it as a promising candidate for further investigation in this regard.
The propargyl group attached to the piperidine ring introduces additional reactivity that can be exploited for derivatization purposes. Propargyl alkylation is a well-established chemical transformation that can be used to link different molecular fragments or to introduce specific functional groups. This reactivity makes the compound a versatile building block for generating libraries of compounds for high-throughput screening (HTS) or structure-based drug design (SBDD).
In the context of contemporary pharmaceutical research, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). Piperidine derivatives have shown promise in this area due to their ability to fit into specific binding pockets on target proteins. The current compound's dual functionality—combining a piperidine core with both an alkyne and an Fmoc group—makes it an intriguing candidate for designing molecules that can interact with PPIs or other challenging biological targets.
One of the most exciting aspects of this compound is its potential application in the development of next-generation therapeutics. The integration of multiple functional groups into a single molecular framework allows for fine-tuning of pharmacokinetic and pharmacodynamic properties. This approach is particularly relevant in the quest for drugs that exhibit improved bioavailability, reduced toxicity, and enhanced therapeutic efficacy. By leveraging the structural features of this compound, researchers may be able to develop novel treatments for various diseases where existing therapies are limited or non-existent.
The synthesis of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups, including alkylation, carboxylation, and protection-deprotection strategies. The successful preparation of this compound demonstrates the synthetic chemist's ability to construct complex molecular architectures with precision and reliability.
The chemical properties of this compound also make it an attractive candidate for computational studies. Molecular modeling techniques can be used to predict how this molecule might interact with biological targets at the atomic level. These studies can provide valuable insights into its mechanism of action and help guide further optimization efforts. By combining experimental data with computational predictions, researchers can accelerate the discovery process and increase the likelihood of success in developing new drugs.
In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid (CAS No. 2230803-55-9) is a structurally sophisticated compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, offering opportunities for modulating biological activity through diverse chemical transformations. As interest in heterocyclic compounds continues to grow, compounds like this one will play an increasingly important role in the development of innovative therapeutic strategies.
2230803-55-9 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)